
Proper Disposal of 5-Bromo-2-
fluorobenzaldehyde: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzaldehyde

Cat. No.: B134332 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential safety and logistical

information for the proper disposal of 5-Bromo-2-fluorobenzaldehyde, ensuring operational

safety and regulatory compliance.

Key Safety and Hazard Information
5-Bromo-2-fluorobenzaldehyde is a compound that requires careful handling due to its

potential health hazards. It is classified as a skin, eye, and respiratory irritant.[1][2][3]

Adherence to appropriate safety protocols is crucial to minimize exposure and ensure a safe

laboratory environment.

Hazard Classifications:

Skin Irritation: Causes skin irritation.[2][3]

Eye Irritation: Causes serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation.[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for 5-Bromo-2-fluorobenzaldehyde,

compiled from various safety data sheets.
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Property Value Source

Molecular Formula C₇H₄BrFO [3]

Molecular Weight 203.01 g/mol [1][3]

CAS Number 93777-26-5 [1]

Appearance

White or Colorless to Light

yellow powder to lump to clear

liquid

Density 1.71 g/mL at 25 °C [1]

Boiling Point 230 °C [1]

Flash Point
109.4 °C (228.9 °F) - closed

cup
[1]

Storage Temperature 2-8°C [1]

Experimental Protocol for Disposal
Proper disposal of 5-Bromo-2-fluorobenzaldehyde, including waste from experimental

procedures, must be conducted in a manner that ensures safety and environmental protection.

The following step-by-step procedure should be followed.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure the

following PPE is worn:

Eye Protection: Chemical safety goggles or face shield.[1][2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Respiratory Protection: A NIOSH-approved N95 dust mask or higher, particularly if handling

the solid form or if ventilation is inadequate.[1]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[2]

2. Spill Management: In the event of a spill, follow these procedures:
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Evacuate non-essential personnel from the area.[4]

Ensure adequate ventilation.[4]

For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand, or earth).

For solid spills, carefully sweep up the material, avoiding dust formation.[5]

Place the absorbed or swept-up material into a suitable, labeled container for disposal.[5][6]

Wash the spill area thoroughly with soap and water.[2]

3. Waste Collection and Storage:

Collect all waste containing 5-Bromo-2-fluorobenzaldehyde, including contaminated

materials and rinsates, in a designated and properly labeled hazardous waste container.

The container should be kept tightly closed and stored in a well-ventilated area, away from

incompatible materials.[2]

Store the waste container in a designated, locked-up storage area if possible.[7]

4. Disposal Procedure:

The disposal of 5-Bromo-2-fluorobenzaldehyde must be handled by a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[4]

Do not dispose of this chemical down the drain or in the regular trash.[4] It should not be

allowed to enter sewer systems or waterways.[4][6]

All disposal activities must be in accordance with local, regional, and national hazardous

waste regulations.[5][7]

Contaminated packaging should be triple-rinsed (or equivalent) and can then be offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable for

other purposes before disposal.[4]

Disposal Workflow Diagram
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Start: Need to Dispose of
5-Bromo-2-fluorobenzaldehyde Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Is there a spill?

Step 2a: Contain and Clean Spill
(Absorb liquid, sweep solid)

Yes

Step 2b: Collect Waste in
Labeled Hazardous Waste Container

No

Step 3: Store Container Securely
in a Ventilated Area

Step 4: Arrange for Professional Disposal
(Licensed Chemical Waste Vendor)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Bromo-2-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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